Cas no 214209-71-9 (2-(4-Bromophenoxy)propan-1-ol)

• Product Name: 2-(4-Bromophenoxy)propan-1-ol
• CAS No: 214209-71-9
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• CID: 2189077
• Update Time: 2023-03-30

2-(4-Bromophenoxy)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenoxy)propan-1-ol
• 1-Propanol, 2-(4-bromophenoxy)-, (2S)-

• Inchi： 1S/C9H11BrO2/c1-7(6-11)12-9-4-2-8(10)3-5-9/h2-5,7,11H,6H2,1H3/t7-/m0/s1
• InChI Key： DJOHYRITEGTWPF-ZETCQYMHSA-N
• SMILES： C(O)[C@@H](OC1=CC=C(Br)C=C1)C

Computed Properties

• Exact Mass: 229.994
• Monoisotopic Mass: 229.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2